![molecular formula C18H23F3N2O2 B2678631 N-((1-(tetrahydrofuran-3-yl)piperidin-4-yl)methyl)-2-(trifluoromethyl)benzamide CAS No. 2034295-32-2](/img/structure/B2678631.png)
N-((1-(tetrahydrofuran-3-yl)piperidin-4-yl)methyl)-2-(trifluoromethyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-((1-(tetrahydrofuran-3-yl)piperidin-4-yl)methyl)-2-(trifluoromethyl)benzamide is a chemical compound that has gained significant attention in scientific research. This compound is a selective antagonist of the dopamine D3 receptor, which has been implicated in various neurological and psychiatric disorders.
Scientific Research Applications
Synthesis and Structural Characterization
The synthesis and structural characterization of novel benzamides, including N-((1-(tetrahydrofuran-3-yl)piperidin-4-yl)methyl)-2-(trifluoromethyl)benzamide derivatives, are foundational to understanding their chemical properties and potential applications. For instance, Khatiwora et al. (2013) discussed the synthesis, characterization, and bioactivity study of novel benzamides and their copper and cobalt complexes, showcasing their antibacterial activity against various bacterial strains (Khatiwora et al., 2013). This research highlights the potential of such compounds in medicinal chemistry and bioactivity applications.
Anti-Acetylcholinesterase Activity
The investigation into the anti-acetylcholinesterase (anti-AChE) activity of piperidine derivatives, including those similar in structure to this compound, reveals their potential as therapeutic agents. Sugimoto et al. (1990) synthesized and evaluated a series of 1-benzyl-4-[2-(N-benzoylamino)ethyl]piperidine derivatives for their anti-AChE activity, identifying potent inhibitors of acetylcholinesterase (Sugimoto et al., 1990). This suggests the relevance of such compounds in the development of treatments for diseases characterized by AChE dysregulation, such as Alzheimer's disease.
Metabolism Studies
Research on the metabolism of related compounds can provide insights into the metabolic pathways and potential therapeutic applications of this compound. Gong et al. (2010) identified the main metabolites of flumatinib, a tyrosine kinase inhibitor, in chronic myelogenous leukemia patients, highlighting the importance of understanding the metabolism of such compounds for their effective therapeutic use (Gong et al., 2010).
Capillary Electrophoresis and Antiarrhythmic Activity
The applications of benzamide derivatives extend to analytical chemistry and pharmacology. For example, Ye et al. (2012) developed a nonaqueous capillary electrophoretic separation method for imatinib mesylate and related substances, demonstrating the utility of such compounds in analytical methodologies (Ye et al., 2012). Additionally, Banitt et al. (1977) explored the oral antiarrhythmic activity of benzamides with trifluoroethoxy ring substituents, including heterocyclic amide side chains, underscoring their potential as antiarrhythmic agents (Banitt et al., 1977).
properties
IUPAC Name |
N-[[1-(oxolan-3-yl)piperidin-4-yl]methyl]-2-(trifluoromethyl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H23F3N2O2/c19-18(20,21)16-4-2-1-3-15(16)17(24)22-11-13-5-8-23(9-6-13)14-7-10-25-12-14/h1-4,13-14H,5-12H2,(H,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VGQNZLAYXPJNNT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1CNC(=O)C2=CC=CC=C2C(F)(F)F)C3CCOC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H23F3N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
356.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.